Cas no 876151-25-6 (3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 876151-25-6
• MF: C₂₂H₂₆ClN₅O₂
• MW: 427.927143573761
• CID: 5510494
• Update Time: 2025-07-09

3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(3-chlorophenyl)methyl]-9-cyclohexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C22H26ClN5O2/c1-25-19-18(20(29)28(22(25)30)14-15-7-5-8-16(23)13-15)27-12-6-11-26(21(27)24-19)17-9-3-2-4-10-17/h5,7-8,13,17H,2-4,6,9-12,14H2,1H3
• InChI Key： UZNOOOQWRNZRJC-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C([H])([H])C([H])([H])C([H])([H])N(C1=N2)C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Additional information on 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Comprehensive Overview of 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 876151-25-6)

The compound 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 876151-25-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic compound belongs to the pyrimidopurine family, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the chlorophenyl and cyclohexyl substituents, contribute to its distinct physicochemical properties and pharmacological profile.

In recent years, the scientific community has shown a growing interest in pyrimidopurine derivatives due to their potential role in addressing unmet medical needs. Researchers are particularly intrigued by the structure-activity relationship (SAR) of these compounds, which could lead to the development of novel small-molecule therapeutics. The presence of the chlorophenyl group in 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione suggests potential interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione involves a series of carefully optimized chemical reactions, including cyclization and functional group transformations. The CAS No. 876151-25-6 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight, along with other physicochemical parameters, are critical for researchers working on drug discovery and development.

One of the most frequently asked questions about this compound revolves around its potential biological activities. Preliminary studies suggest that pyrimidopurine derivatives may exhibit enzyme inhibitory properties, which could be leveraged in the design of targeted therapies. The chlorophenyl moiety in 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione is particularly noteworthy, as it may enhance the compound's binding affinity to specific protein targets.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Given the increasing prevalence of neurodegenerative diseases, researchers are exploring the role of heterocyclic compounds in modulating neurotransmitter systems. The cyclohexyl group in 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione may contribute to its blood-brain barrier permeability, a crucial factor for CNS drug development.

From a synthetic chemistry perspective, the compound's complex structure presents both challenges and opportunities. The pyrimido1,2-gpurine core requires precise regioselective modifications to achieve the desired pharmacological effects. Advances in catalytic methods and green chemistry have enabled more efficient synthesis routes, reducing the environmental impact of producing such high-value intermediates.

In the context of personalized medicine, the ability to tailor small-molecule drugs like 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione to individual patient needs is a hot topic. The compound's modular structure allows for derivatization, which could lead to the development of next-generation therapeutics with improved efficacy and safety profiles.

Finally, the intellectual property landscape surrounding pyrimidopurine derivatives is another area of interest. With the increasing demand for innovative drugs, understanding the patent status of compounds like 3-(3-chlorophenyl)methyl-9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione is essential for pharmaceutical companies and academic researchers alike.